[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol

Specification

• CAS No.: 1216001-04-5
• Molecular Formula: C6H7F3N2O
• Molecular Weight: 180.13 g/mol
• IUPAC Name: [1-(2,2,2-trifluoroethyl)pyrazol-4-yl]methanol
• Standard InChI: InChI=1S/C6H7F3N2O/c7-6(8,9)4-11-2-5(3-12)1-10-11/h1-2,12H,3-4H2
• Standard InChI Key: UJYFXPDZQGCXPH-UHFFFAOYSA-N
• SMILES: C1=C(C=NN1CC(F)(F)F)CO
• Canonical SMILES: C1=C(C=NN1CC(F)(F)F)CO

Introduction

[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]methanol is a specialty chemical compound belonging to the pyrazole family. It is characterized by its molecular formula, C6H7F3N2O, and molecular weight of 180.13 g/mol. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural properties.

Comparison with Similar Compounds

Other compounds in the pyrazole family with trifluoroethyl groups, such as [1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]methanol and [1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol, share similar molecular weights and formulas but differ in the position of the methanol group on the pyrazole ring. These differences can affect their chemical and biological properties.

Compound	Molecular Formula	Molecular Weight	CAS Number
[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]methanol	C6H7F3N2O	180.13 g/mol	1216001-04-5
[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-yl]methanol	C6H7F3N2O	180.13 g/mol	1260379-38-1
[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-5-yl]methanol	C6H7F3N2O	180.13 g/mol	1296225-26-7

Safety and Handling

Given the lack of detailed safety information, handling [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol should follow general guidelines for specialty chemicals, including proper storage and use of personal protective equipment. The compound is classified under dangerous goods, but specific classifications are not provided.